Cas no 866042-44-6 ((Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide)

• Product Name: (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide
• CAS No: 866042-44-6
• MF: C₁₀H₁₂ClN₅
• MW: 237.688779830933
• MDL: MFCD05670549
• CID: 4662533
• Update Time: 2025-06-10

(Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(6-chloro-3-pyridinyl)amino]ethyl}-N'-cyanoethanimidamide
• Ethanimidamide, N-[2-[(6-chloro-3-pyridinyl)amino]ethyl]-N'-cyano-
• (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide

• MDL： MFCD05670549
• Inchi： 1S/C10H12ClN5/c1-8(16-7-12)13-4-5-14-9-2-3-10(11)15-6-9/h2-3,6,14H,4-5H2,1H3,(H,13,16)
• InChI Key： MIMCHLFIBBZAKV-UHFFFAOYSA-N
• SMILES： C(NCCNC1=CC=C(Cl)N=C1)(=NC#N)C

Additional information on (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide

Introduction to (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide (CAS No. 866042-44-6)

The compound (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide, identified by its CAS number 866042-44-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. Its chemical composition and biological activity make it a promising candidate for further investigation, particularly in the context of therapeutic interventions.

The structural motif of (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide incorporates several key functional groups that contribute to its reactivity and biological properties. The presence of a cyano group and an amide linkage provides a foundation for diverse chemical transformations, while the chloropyridine moiety introduces a layer of electronic and steric influence. These features are critical in determining the compound's interaction with biological targets, making it a valuable scaffold for designing novel pharmacological agents.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Among these, pyridine derivatives have shown remarkable promise due to their ability to modulate various biological pathways. The 6-chloropyridin-3-yl substituent in this compound is particularly noteworthy, as it has been implicated in enhancing binding affinity and selectivity towards specific receptors. This observation aligns with the growing body of evidence suggesting that pyridine-based molecules can serve as effective tools for therapeutic intervention.

The amine functionalities present in (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide also play a crucial role in its chemical behavior. These groups can participate in hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes. Such interactions are often pivotal in determining the efficacy of a drug molecule, as they influence both binding affinity and residence time at the target site. The ability to fine-tune these interactions through structural modifications offers a powerful strategy for optimizing pharmacological properties.

In the realm of drug development, the cyano group serves as a versatile handle for further derivatization. It can be subjected to reduction or hydrolysis reactions, allowing for the introduction of additional functional groups or the alteration of electronic properties. This flexibility makes (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide a versatile scaffold for exploring new chemical space and identifying novel lead compounds.

Current research trends indicate that this compound may find applications in the treatment of various diseases, including inflammatory disorders and infectious diseases. The structural features of (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide suggest that it could interact with enzymes or receptors involved in these pathologies. Preliminary studies have demonstrated its potential to modulate key signaling pathways, leading to therapeutic effects that warrant further exploration.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methodologies ensure that the final product meets the stringent requirements for pharmaceutical applications.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to characterize the compound thoroughly. These methods provide detailed insights into its molecular structure and purity, confirming its identity and quality before proceeding with biological evaluation.

In vitro studies have begun to unravel the pharmacological profile of (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide. Initial results suggest that it exhibits moderate activity against certain enzymatic targets, with potential therapeutic implications. Further investigation is needed to fully elucidate its mechanism of action and assess its safety profile. These studies will be crucial in determining whether this compound can advance to clinical development.

The development of novel drugs is a complex process that requires interdisciplinary collaboration among chemists, biologists, and clinicians. The insights gained from studying compounds like (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide contribute to our understanding of disease mechanisms and provide new opportunities for therapeutic intervention. As research progresses, it is expected that more compounds with similar structural motifs will be discovered and evaluated.

In conclusion, (Z)-N-{2-[(6-chloropyridin-3-yl)amino]ethyl}-N'-cyanoethanimidamide (CAS No. 866042-44-6) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activity make it an attractive molecule for medicinal chemists to explore. Continued research efforts are warranted to fully harness its therapeutic potential and bring new treatments to patients in need.